Cas no 854891-91-1 (1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one)
1-(3,4-Dichlorophenyl)-2,2-dimethylpropan-1-one is a chlorinated aromatic ketone characterized by its distinct molecular structure featuring a dichlorophenyl group and a branched alkyl chain. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of electron-withdrawing chlorine substituents enhances its reactivity in electrophilic and nucleophilic transformations, while the sterically hindered 2,2-dimethylpropyl group may influence selectivity in subsequent reactions. Its well-defined structure and stability under controlled conditions make it a valuable building block for research and industrial applications requiring precise functionalization of aromatic systems.
854891-91-1 structure
Product Name:1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one
CAS No:854891-91-1
MF:C11H12Cl2O
MW:231.118381500244
CID:870043
PubChem ID:22958628
Update Time:2025-10-29
1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one
- 3',4'-Dichloro-2,2-dimethylpropiophenone
- PINCER CATALYST - PD
- MFCD03841200
- N14083
- DTXSID40629214
- 1-(3,4-Dichloro-phenyl)-2,2-dimethyl-propan-1-one
- 854891-91-1
- SCHEMBL10877218
- AKOS009376777
-
- MDL： MFCD03841200
- Inchi： 1S/C11H12Cl2O/c1-11(2,3)10(14)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3
- InChI Key： BFSZTHANSPDQNI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C(C)(C)C)=O)Cl
Computed Properties
- Exact Mass: 230.02700
- Monoisotopic Mass: 230.0265204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.22220
1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204005-1g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 204005-2g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 204005-5g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743913-1g |
1-(3,4-Dichlorophenyl)-2,2-dimethylpropan-1-one |
854891-91-1 | 98% | 1g |
￥4282.00 | 2024-07-28 | |
| A2B Chem LLC | AD92534-1g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AD92534-2g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AD92534-5g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| Crysdot LLC | CD12023840-1g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 95+% | 1g |
$433 | 2024-07-24 | |
| Crysdot LLC | CD12023840-5g |
3',4'-Dichloro-2,2-dimethylpropiophenone |
854891-91-1 | 95+% | 5g |
$1401 | 2024-07-24 |
1-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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